Cas no 382180-17-8 (Pyroxamide)

• Product Name: Pyroxamide
• CAS No: 382180-17-8
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• MDL: MFCD13194970
• CID: 67954
• PubChem ID: 329825303
• Update Time: 2025-10-12

Pyroxamide Chemical and Physical Properties

Names and Identifiers

• Pyroxamide
• N-Hydroxy-N'-3-pyridinyloctanediamide
• N1-Hydroxy-N8-(pyridin-3-yl)octanediamide
• N'-hydroxy-N-pyridin-3-yloctanediamide
• PYROXAMIDE(NSC 696085)
• N1-Hydroxy-N8-3-pyridinyl-octanediamide
• NCI60_034337
• AS-19542
• 12N86DSS23
• Pyroxamide, >=97% (HPLC)
• NSC696085
• Octanediamide, N-hydroxy-N'-3-pyridinyl-
• NSC-696085
• SCHEMBL154681
• BCPP000095
• BDBM50473982
• A25478
• Octanedioic acid hydroxyamide pyridin-3-ylamide
• HB1395
• MFCD13194970
• N-Hydroxy-N'-3-pyridinyloctanediamid e
• NSC 696085
• POLAR HYBRID COMPOUND
• suberoyl-3-aminopyridineamide hydroxamic acid
• Q27165709
• HY-13216
• BCP02301
• DB12847
• BRD-K11663430-001-01-5
• EX-A085
• 382180-17-8
• AC-36015
• CHEBI:93953
• MLS006010135
• N1-hydroxy-N8-3-pyridinyloctanediamide
• A1-01901
• C13H19N3O3
• UNII-12N86DSS23
• SMR004701260
• DTXSID70191595
• NCGC00346891-01
• CS-0003180
• CHEMBL353581
• AKOS015899763
• FT-0734893
• N-Hydroxy-N'-(3-pyridyl)-1,8-octanediamide
• NS00069328
• n-hydroxy-n'-(pyridin-3-yl)octanediamide
• DTXCID10114086
• BRD-K11663430-001-02-3
• N\\'-hydroxy-N-pyridin-3-yloctanediamide

• MDL： MFCD13194970
• Inchi： 1S/C13H19N3O3/c17-12(15-11-6-5-9-14-10-11)7-3-1-2-4-8-13(18)16-19/h5-6,9-10,19H,1-4,7-8H2,(H,15,17)(H,16,18)
• InChI Key： PTJGLFIIZFVFJV-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC(NO)=O)NC1C=NC=CC=1

Computed Properties

• Exact Mass: 265.14300
• Monoisotopic Mass: 265.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Solubility: DMSO: soluble10mg/mL (clear solution)
• PSA: 91.32000
• LogP: 2.33000

Pyroxamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyroxamide

Exploring Pyroxamide (CAS No. 382180-17-8): A Comprehensive Overview of Its Properties and Applications

Pyroxamide, with the CAS number 382180-17-8, is a compound that has garnered significant attention in the field of biomedical research and pharmaceutical development. This molecule, known for its unique structural and functional properties, has been the subject of numerous studies aimed at understanding its potential therapeutic applications. In this article, we delve into the intricacies of Pyroxamide, exploring its chemical characteristics, mechanisms of action, and current research trends.

The chemical structure of Pyroxamide is a key factor in its biological activity. As a histone deacetylase (HDAC) inhibitor, it plays a crucial role in epigenetic regulation, making it a promising candidate for cancer therapy. Researchers have focused on its ability to induce cell cycle arrest and apoptosis in malignant cells, which aligns with the growing interest in targeted cancer treatments and personalized medicine. The compound's specificity and low toxicity profile further enhance its appeal in preclinical studies.

Recent advancements in drug discovery have highlighted the importance of Pyroxamide as a tool compound for studying HDAC inhibition. Its efficacy in modulating gene expression has sparked interest in its potential applications beyond oncology, including neurodegenerative diseases and inflammatory conditions. This versatility makes Pyroxamide a valuable asset in the quest for novel therapeutic agents, particularly in the era of AI-driven drug development and high-throughput screening.

From a synthetic chemistry perspective, the preparation of Pyroxamide involves sophisticated techniques to ensure high purity and yield. The compound's CAS registry number 382180-17-8 serves as a unique identifier, facilitating its procurement and use in research laboratories worldwide. Quality control measures, such as HPLC and NMR analysis, are essential to confirm its structural integrity and biological activity, reflecting the stringent standards of modern pharmaceutical research.

The growing demand for epigenetic modulators has positioned Pyroxamide as a compound of interest in both academic and industrial settings. Its role in chromatin remodeling and gene silencing has implications for understanding diseases at the molecular level. As the scientific community continues to explore the frontiers of precision medicine, Pyroxamide remains a focal point for innovation and discovery.

In conclusion, Pyroxamide (CAS No. 382180-17-8) represents a fascinating intersection of chemistry and biology. Its potential to revolutionize treatment paradigms underscores the importance of ongoing research and collaboration. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are unlocking the full potential of this remarkable compound, paving the way for breakthroughs in human health.